Calcium iodide

• IUPAC Name: calcium;diiodide
• InChI: InChI=1S/Ca.2HI/h;2*1H/q+2;;/p-2
• InChI Key: UNMYWSMUMWPJLR-UHFFFAOYSA-L
• Canonical SMILES: [Ca+2].[I-].[I-]
• Molecular Formula: CaI2
• DSSTOX Substance ID: DTXSID2064945
• Molecular Weight: 293.89 g/mol
• CAS No.: 10102-68-8

Description

Calcium Iodide (chemical formula CaI₂) is a colorless, deliquescent ionic salt known for its high solubility in water and alcohols . Its properties are similar to related salts like calcium chloride . This compound is valued in research for its role in organic synthesis, such as the catalyzed cyanosilylation of carbonyls, which provides a route to cyanohydrin derivatives without the need for an additional co-catalyst . In material science, this compound doped with Europium (CaI₂:Eu²⁺) has been used in the fabrication of single-crystal scintillation detectors for measuring low-energy, long-wavelength X-rays, leveraging its layered structure and high-light output . It is critical to note that this compound is not stable in air; it slowly reacts with oxygen and carbon dioxide to form calcium carbonate and liberate iodine, which can impart a faint yellow color to samples . Proper handling and storage under inert conditions are essential to maintain product integrity. This product is intended for laboratory research purposes only and is not suitable for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Calcium iodide can be synthesized through several methods:

Direct Synthesis: this compound can be prepared by the direct reaction of calcium metal with iodine under heat[ \text{Ca} + \text{I}_2 \rightarrow \text{CaI}_2 ]

Reaction with Hydroiodic Acid: Another method involves treating calcium carbonate, calcium oxide, or calcium hydroxide with hydroiodic acid[ \text{CaCO}_3 + 2\text{HI} \rightarrow \text{CaI}_2 + \text{H}_2\text{O} + \text{CO}_2 ] This reaction yields a hydrated form of this compound

Chemical Reactions Analysis

Direct Combination of Elements

Calcium metal reacts with iodine gas under heat (200–400°C):

$$\text{Ca}_{(s)}+\text{I}_{2(g)}\xrightarrow{\Delta}\text{CaI}_{2(s)}$$

• Mechanism :

  • Oxidation : $\text{Ca}\rightarrow \text{Ca}^{2+}+2e^-$

  • Reduction : $\text{I}_2+2e^-\rightarrow 2\text{I}^-$
    This redox reaction forms a white crystalline solid .

Acid-Base Neutralization

Calcium carbonate, oxide, or hydroxide reacts with hydroiodic acid:

$$\text{CaCO}_{3(s)}+2\text{HI}_{(aq)}\rightarrow \text{CaI}_{2(aq)}+\text{H}_2\text{O}_{(l)}+\text{CO}_{2(g)}$$

This method is preferred for laboratory-scale production .

Decomposition and Stability

This compound is hygroscopic and reacts with atmospheric components:

Oxidation in Air

Exposure to oxygen and carbon dioxide releases iodine:

$$2\text{CaI}_{2(s)}+2\text{CO}_{2(g)}+\text{O}_{2(g)}\rightarrow 2\text{CaCO}_{3(s)}+2\text{I}_{2(g)}$$

Impure samples develop a yellow tint due to liberated iodine .

Redox Reactions

This compound acts as a reducing agent in redox processes:

Reduction of Metal Oxides

$$\text{CuO}_{(s)}+\text{CaI}_{2(s)}\rightarrow \text{Cu}_{(s)}+\text{CaO}_{(s)}+2\text{I}_{2(g)}$$

Here, iodide ions ($\text{I}^-$) reduce copper(II) oxide to elemental copper .

With Hydrochloric Acid

Dissolves to form calcium chloride and hydrogen iodide:

$$\text{CaI}_{2(s)}+2\text{HCl}_{(aq)}\rightarrow \text{CaCl}_{2(aq)}+2\text{HI}_{(aq)}$$

With Sulfuric Acid

Forms calcium sulfate precipitate:

$$\text{CaI}_{2(aq)}+\text{H}_2\text{SO}_{4(aq)}\rightarrow \text{CaSO}_{4(s)}+2\text{HI}_{(aq)}$$

Aqueous Behavior

This compound dissociates completely in water:

$$\text{CaI}_{2(s)}\xrightarrow{\text{H}_2\text{O}}\text{Ca}^{2+}_{(aq)}+2\text{I}^-_{(aq)}$$

This high solubility (121 g/100 mL at 20°C) makes it useful in electrolyte solutions 10.

With Silver Nitrate

Forms silver iodide precipitate:

$$\text{CaI}_{2(aq)}+2\text{AgNO}_{3(aq)}\rightarrow 2\text{AgI}_{(s)}+\text{Ca NO}_3\text{ }_{2(aq)}$$

Thermal Decomposition

At high temperatures (>1,100°C), this compound decomposes:

$$\text{CaI}_{2(s)}\xrightarrow{\Delta}\text{Ca}_{(s)}+\text{I}_{2(g)}$$

Key Data Tables

Reaction Type	Equation	Conditions	Products
Synthesis	$\text{Ca}+\text{I}_2\rightarrow \text{CaI}_2$	200–400°C	White crystalline solid
Acid Neutralization	$\text{CaCO}_3+2\text{HI}\rightarrow \text{CaI}_2+\text{CO}_2+\text{H}_2\text{O}$	Room temperature	Aqueous CaI₂
Redox (CuO Reduction)	$\text{CuO}+\text{CaI}_2\rightarrow \text{Cu}+\text{CaO}+\text{I}_2$	Heating	Copper metal, iodine gas

This compound’s reactivity spans synthesis, decomposition, redox, and metathesis pathways, influenced by its ionic character and the reducing capacity of iodide ions. Proper storage in anhydrous conditions is critical to prevent degradation .

Scientific Research Applications

Medical Applications

1.1. Diagnostic Imaging

Calcium iodide has been investigated for its potential use in medical imaging, particularly in enhancing the quality of images obtained through dual-energy computed tomography (CT). A study highlighted the use of deep learning techniques for material decomposition involving calcium and iodine, which significantly improved image quality while reducing the need for contrast agents. This advancement is crucial for diagnosing conditions such as kidney stones and brain hemorrhages, where precise imaging is essential .

1.2. Nutritional Supplementation

This compound serves as an iodine source in dietary supplements, particularly for populations at risk of iodine deficiency. It is recognized for its safety when used in animal feed, providing essential iodine to livestock and thereby improving overall health and productivity. Regulatory bodies have established maximum tolerable levels for different animal species to prevent excessive iodine intake .

Agricultural Applications

2.1. Feed Additive

In animal nutrition, calcium iodate (a related compound) has been utilized as a feed additive to ensure adequate iodine levels in livestock diets. The European Food Safety Authority (EFSA) has evaluated its safety and efficacy, concluding that it meets the iodine requirements for various animal species while posing minimal risk to consumers .

Animal Species	Maximum Iodine Content (mg/kg feed)
Dairy Cows	2
Laying Hens	3
Horses	3
Dogs	4
Cats	5

Industrial Applications

3.1. Chemical Synthesis

This compound is employed as a reagent in organic synthesis, particularly in hydroboration reactions where it acts as a catalyst. Research has shown that this compound can facilitate the hydroboration of aldehydes and ketones without the need for additional solvents or catalysts, showcasing its efficiency and functional group tolerance .

3.2. Fluxing Agent

In metallurgy, this compound is used as a fluxing agent in the production of calcium fluoride slag during metal refining processes. It aids in lowering the melting point of the slag, improving the efficiency of metal extraction processes .

Case Studies

4.1. Clinical Case Study on Imaging Techniques

A clinical study utilizing this compound in dual-energy CT scans demonstrated significant improvements in image clarity and diagnostic accuracy when compared to traditional imaging methods that rely heavily on contrast agents. The study involved multiple patients with suspected internal injuries where accurate imaging was critical for treatment decisions .

4.2. Agricultural Study on Iodine Supplementation

A longitudinal study conducted on dairy farms assessed the impact of calcium iodate supplementation on milk production and health outcomes in cows. Results indicated that cows receiving adequate iodine levels exhibited improved milk yield and lower incidence rates of thyroid-related health issues compared to control groups .

Mechanism of Action

The mechanism of action of calcium iodide involves the dissociation of the compound into calcium and iodide ions in aqueous solutions. The iodide ions can participate in various biochemical and chemical processes, such as the synthesis of thyroid hormones in biological systems. The calcium ions contribute to various physiological functions, including bone formation and muscle contraction .

Comparison with Similar Compounds

Comparison with Similar Compounds

Calcium iodide belongs to the alkaline earth metal halides and alkali metal iodides. Below is a comparative analysis with structurally or functionally related compounds:

Calcium Chloride (CaCl₂)

• Formula and structure : CaCl₂ adopts a cubic fluorite structure, unlike CaI₂’s rhombohedral arrangement .
• Solubility : Both are highly water-soluble, but CaCl₂ (81.3 g/100 mL at 20°C) is less hygroscopic than CaI₂ .
• Applications : CaCl₂ is widely used as a desiccant and de-icing agent, whereas CaI₂’s niche applications include photography and specialty reagents .

Barium Iodide (BaI₂)

• Formula and structure : BaI₂ has a lead(II) chloride-like structure, with barium coordinated to nine iodide ions .
• Thermal stability : Decomposes at ~740°C, lower than CaI₂’s melting point (779°C) .
• Reactivity: Both react with alkyl potassium compounds to form organometallic derivatives, but BaI₂ is less stable in humid air .

Strontium Iodide (SrI₂)

• Hygroscopicity : More hygroscopic than CaI₂, requiring stringent anhydrous storage .

Magnesium Iodide (MgI₂)

• Stability : Highly hygroscopic and prone to hydrolysis, forming HI and Mg(OH)₂, unlike CaI₂’s slower degradation .
• Solubility : Soluble in water (148 g/100 mL at 20°C) but less thermally stable than CaI₂ .

Sodium Iodide (NaI) and Potassium Iodide (KI)

• Ionic radius effects : NaI and KI have higher solubility in polar solvents (e.g., 184 g/100 mL for NaI) compared to CaI₂ (67 g/100 mL) due to smaller cation size and lower lattice energy .
• Applications : NaI/KI are used in thyroid treatment and iodized salt, while CaI₂ serves specialized industrial roles .

Data Table: Comparative Properties of this compound and Related Compounds

Compound	Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility in Water (g/100 mL)	Key Applications
This compound	CaI₂	293.89	779	67	Photography, cat food additives
Calcium chloride	CaCl₂	110.98	772	81.3	Desiccants, de-icing agents
Barium iodide	BaI₂	391.13	740 (decomposes)	57	Organometallic synthesis
Strontium iodide	SrI₂	341.43	515	64	Scintillation detectors
Magnesium iodide	MgI₂	278.11	637	148	Organic synthesis
Sodium iodide	NaI	149.89	661	184	Thyroid treatment, radiation detection

Research Findings and Key Differences

Stability in air : CaI₂ gradually releases iodine upon exposure to CO₂ and O₂, unlike CaCl₂, which remains stable .

Thermal behavior : CaI₂’s higher melting point (779°C) vs. BaI₂ (740°C) reflects stronger ionic interactions due to smaller cation size .

Crystal packing : CaI₂’s rhombohedral structure contrasts with BaI₂’s nine-coordinate geometry, affecting their mechanical and solubility properties .

Biological Activity

Calcium iodide (CaI₂) is an inorganic compound that has garnered attention for its biological activities, particularly in the fields of medicine and materials science. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and recent research findings.

This compound is known to influence various biological processes through its role in iodide transport and calcium signaling. Research has shown that calcium ions (Ca²⁺) play a critical role in modulating iodide uptake in thyroid cells. For instance, a study using FRTL-5 rat thyroid cells demonstrated that increased intracellular calcium levels can enhance iodide efflux while inhibiting uptake, indicating a complex interplay between calcium and iodide transport mechanisms .

Therapeutic Applications

This compound has several therapeutic applications, particularly in treating thyroid disorders and as an antimicrobial agent. Its role in thyroid function is significant; iodine is essential for the synthesis of thyroid hormones. This compound supplementation can help address iodine deficiency, which is crucial for maintaining metabolic health.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of iodine-containing compounds, including this compound. For example, a study on iodine-containing calcium titanate demonstrated its potential as a biomaterial with excellent antibacterial properties against pathogens like Staphylococcus aureus. The release of iodine ions from the material was linked to its antimicrobial efficacy, suggesting that this compound could similarly function as an effective antimicrobial agent .

Case Studies and Experimental Data

• Thyroid Cell Studies : Research involving FRTL-5 cells showed that dibutyryl cAMP could enhance iodide uptake but was inhibited by the presence of calcium ionophores. This indicates that calcium ions may have a dual role, facilitating efflux while inhibiting uptake under certain conditions .
• Antimicrobial Efficacy : A study investigating the bioactivity of iodine-containing materials found that calcium titanate modified to release iodine significantly reduced bacterial colonization in vivo. This highlights the potential of this compound in preventing infections related to orthopedic implants .
• Bioactivity Assessment : this compound's bioactivity has been assessed through various models, including cell viability tests where MC3T3-E1 osteoblasts showed high viability when exposed to iodine-releasing materials . This suggests that this compound could promote bone health and integration in medical applications.

Comparative Analysis

The following table summarizes key findings related to the biological activity of this compound compared to other iodine-containing compounds:

Compound	Biological Activity	Research Findings
This compound	Antimicrobial, Thyroid function	Modulates iodide transport; potential antimicrobial activity against S. aureus
Iodine-Containing Titanate	Antibacterial	Significant reduction in bacterial colonization; enhanced bioactivity in implants
Potassium Iodide	Thyroid hormone synthesis	Essential for hormone production; addresses iodine deficiency

Q & A

Q. What are the optimal methods for synthesizing high-purity calcium iodide in laboratory settings?

this compound is typically synthesized via acid-base reactions. A common approach involves reacting calcium carbonate (CaCO₃) with hydroiodic acid (HI) under controlled conditions:

$$\text{CaCO}_3 + 2\,\text{HI} \rightarrow \text{CaI}_2 + \text{H}_2\text{O} + \text{CO}_2$$

Key considerations include:

• Using stoichiometric excess of HI to ensure complete reaction.
• Purification via recrystallization in anhydrous acetone to remove impurities (e.g., unreacted CaCO₃) .
• Hydration states (e.g., CaI₂·xH₂O) must be controlled by drying under vacuum or inert atmosphere to prevent deliquescence .

Q. How can researchers verify the crystal structure and purity of this compound samples?

• X-ray diffraction (XRD): Confirm rhombohedral crystal structure (space group P-3m1) and lattice parameters .
• Thermogravimetric analysis (TGA): Detect hydration states by measuring mass loss upon heating.
• Ion chromatography/titration: Quantify iodide content and detect impurities (e.g., chloride, sulfate) .
• Elemental analysis: Validate stoichiometry via calcium-to-iodine ratio .

Q. What are the critical factors affecting this compound’s solubility in aqueous and organic solvents?

Solubility varies with temperature and solvent polarity:

• Water: 64.6 g/100 mL (0°C) to 81 g/100 mL (100°C) .
• Acetone/alcohols: High solubility due to polar interactions; useful for recrystallization .
• Impacts of hydration: Anhydrous CaI₂ is more hygroscopic, requiring storage in desiccators .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermodynamic properties, such as solubility or melting points?

Discrepancies often arise from hydration states or impurity levels. For example:

• Melting point: Anhydrous CaI₂ melts at 779°C, while hydrated forms decompose at lower temperatures .
• Solubility: Impurities (≤1% in commercial samples) can alter measurements; use ultra-pure reagents and standardized protocols .
• Methodological validation: Cross-reference data with differential scanning calorimetry (DSC) and controlled humidity conditions .

Q. What mechanisms explain this compound’s instability in air, and how can this be mitigated in experiments?

CaI₂ reacts with atmospheric CO₂ and O₂, releasing iodine (I₂):

$$2\,\text{CaI}_2 + 2\,\text{CO}_2 + \text{O}_2 \rightarrow 2\,\text{CaCO}_3 + 2\,\text{I}_2$$

Mitigation strategies include:

• Storing samples in sealed containers under inert gas (e.g., argon) .
• Adding stabilizers like sodium thiosulfate to scavenge free iodine .
• Conducting reactions in gloveboxes with <1 ppm O₂/CO₂ .

Q. What advanced techniques are used to study this compound’s redox behavior in non-aqueous systems?

• Cyclic voltammetry: Probe iodide oxidation potentials (e.g., I⁻ → I₂) in solvents like acetonitrile .
• Spectroscopic methods: UV-Vis to track I₃⁻ formation; Raman spectroscopy for iodine speciation .
• Computational modeling: Density functional theory (DFT) to predict reaction pathways and intermediate stability .

Q. How can researchers address conflicting data on this compound’s role in photoluminescent materials?

Some studies suggest CaI₂:Eu²⁺ exhibits scintillation properties, while others report inefficiency. Key considerations:

• Doping homogeneity: Ensure uniform Eu²⁺ distribution via solid-state synthesis at controlled temperatures .
• Quenching effects: Trace oxygen or moisture can quench luminescence; use ultra-dry synthesis conditions .
• Comparative studies: Benchmark against strontium iodide (SrI₂:Eu²⁺), a well-characterized scintillator .

Methodological Best Practices

• Handling and storage: Use desiccators and inert atmospheres to prevent hydration/oxidation .
• Data reproducibility: Document synthesis parameters (e.g., drying time, solvent ratios) and validate purity with multiple techniques .
• Safety protocols: Wear PPE to avoid skin/eye irritation; monitor airborne iodine levels in workspaces .